Cas no 54058-30-9 (2,4(1H,3H)-Pyrimidinedione,6-amino-5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,6-amino-5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethyl-
• CAS No: 54058-30-9
• MF: C₁₄H₁₄N₆O₄
• MW: 330.298761844635
• CID: 381509
• PubChem ID: 325688
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,6-amino-5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-amino-5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethyl-
• 6-amino-5-(3,5-dioxo-4-phenyl-1,2,4-triazolidin-1-yl)-1,3-dimethylpyrimidine-2,4-dione
• 6-amino-5-(3,5-dioxo-4-phenyl-[1,2,4]triazolidin-1-yl)-1,3-dimethyl-1H-pyrimidine-2,4-dione
• AC1L6WSJ
• NSC294809
• DTXSID40315483
• NSC-294809
• 54058-30-9

• Inchi： 1S/C14H14N6O4/c1-17-10(15)9(11(21)18(2)13(17)23)20-14(24)19(12(22)16-20)8-6-4-3-5-7-8/h3-7H,15H2,1-2H3,(H,16,22)
• InChI Key： AJSOLFTVCMVGDZ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC=CC=2)C(NN1C1C(N(C)C(N(C)C=1N)=O)=O)=O

Computed Properties

• Exact Mass: 330.10782
• Monoisotopic Mass: 330.10765295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.29
• LogP: -1.12270